C12H21ClN2O
Overview
Description
C12H21ClN2O is a chemical compound that has been widely studied for its potential applications in various scientific research fields. This compound, also known as 2-(dimethylamino)-1-(4-methylphenyl)-1-propanone hydrochloride, has been found to have several interesting properties that make it a valuable tool for researchers.
Mechanism of Action
The exact mechanism of action of C12H21ClN2O is not fully understood. However, it is believed to act as a central nervous system stimulant by increasing the levels of dopamine and norepinephrine in the brain.
Biochemical and Physiological Effects:
C12H21ClN2O has been found to have several biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also has appetite suppressant effects and can lead to weight loss.
Advantages and Limitations for Lab Experiments
C12H21ClN2O has several advantages as a reagent in lab experiments. It is relatively easy to synthesize, and it has a long shelf life. However, it also has several limitations, including its potential for abuse and its toxicity.
Future Directions
There are several future directions for research on C12H21ClN2O. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD). Another area of interest is its potential as a tool for studying the effects of dopamine and norepinephrine on the brain. Additionally, further research is needed to fully understand the mechanism of action of C12H21ClN2O and its potential side effects.
In conclusion, C12H21ClN2O is a valuable compound for scientific research. Its potential applications in forensic science and pharmaceutical synthesis make it an important tool for researchers. However, its potential for abuse and toxicity must be carefully considered when using it in lab experiments. Further research is needed to fully understand its mechanism of action and potential applications in various scientific research fields.
Synthesis Methods
The synthesis of C12H21ClN2O involves the reaction of 4-methylpropiophenone with dimethylamine and hydrochloric acid. This reaction results in the formation of the hydrochloride salt of C12H21ClN2O, which is a white crystalline powder.
Scientific Research Applications
C12H21ClN2O has been extensively studied for its potential applications in scientific research. One of the most common uses of this compound is as a reagent in forensic science to detect the presence of drugs in biological samples. It has also been used as a precursor in the synthesis of other compounds that have potential pharmaceutical applications.
properties
IUPAC Name |
N-(1-adamantyl)-2-aminoacetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O.ClH/c13-7-11(15)14-12-4-8-1-9(5-12)3-10(2-8)6-12;/h8-10H,1-7,13H2,(H,14,15);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYOCQWGZGDTDAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
C12H21ClN2O | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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